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Compound of Interest

Compound Name: 2-Nitroanthraquinone

Cat. No.: B1658324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information

regarding 2-nitroanthraquinone (CAS No. 605-27-6). It is intended for informational purposes

for a scientific audience. A comprehensive risk assessment should be conducted before any

handling or use of this compound.

Introduction
2-Nitroanthraquinone is a substituted anthraquinone. Anthraquinones are a class of aromatic

organic compounds that form the structural backbone for many dyes and have been

investigated for various industrial and pharmaceutical applications. The introduction of a nitro

group can significantly influence the toxicological profile of the parent compound. This guide

summarizes the currently available, though limited, health and safety data for 2-
nitroanthraquinone and related compounds to inform researchers and professionals in the

field.

Physicochemical Properties
A summary of the known physical and chemical properties of 2-nitroanthraquinone is

presented below.
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Property Value Reference

CAS Number 605-27-6 [1][2][3]

Molecular Formula C₁₄H₇NO₄ [1][2][3]

Molecular Weight 253.21 g/mol [1][2][3]

Appearance Data not available [1]

Melting Point 184.5 °C [2]

Boiling Point 396.41 °C (estimated) [2]

Density 1.3146 g/cm³ (estimated) [2]

Toxicological Data
Note: Specific quantitative toxicological data such as LD50 (median lethal dose), LC50 (median

lethal concentration), and NOAEL (No-Observed-Adverse-Effect Level) for 2-
nitroanthraquinone (CAS 605-27-6) are not readily available in the public domain based on

extensive searches of scientific literature and toxicology databases. The data presented below

is for structurally related compounds and should be used for general guidance and hazard

identification purposes only.

Acute Toxicity
No specific acute toxicity data (oral, dermal, inhalation) for 2-nitroanthraquinone was

identified. For the related compound 1-Nitroanthraquinone, an oral LD50 in mice has been

reported as 1540 mg/kg, and an intraperitoneal LD50 in rats as 1050 mg/kg.[4]

Carcinogenicity
There is no specific carcinogenicity data for 2-nitroanthraquinone. However, studies on the

related compound 2-Methyl-1-nitroanthraquinone have shown evidence of carcinogenicity in

animal models.[5]

A bioassay of 2-methyl-1-nitroanthraquinone in Fischer 344 rats showed that oral

administration was associated with an increased incidence of hepatocellular carcinomas in
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males.[5] Additionally, subcutaneous fibromas were observed in both male and female rats.[5]

An increased incidence of bladder tumors was also noted in female rats.[5]

The National Toxicology Program (NTP) has conducted studies on anthraquinone, the parent

compound, which indicated some evidence of carcinogenic activity in rats and mice.[6]

Genotoxicity
Specific genotoxicity data for 2-nitroanthraquinone, such as results from Ames tests or

micronucleus assays, were not found. It is important to note that the carcinogenicity of some

anthraquinone derivatives has been linked to mutagenic contaminants, such as 9-

nitroanthracene, found in the tested samples.[7] Therefore, the purity of the 2-
nitroanthraquinone sample is a critical factor in assessing its genotoxic potential.

Experimental Protocols
Detailed experimental protocols for toxicological studies specifically on 2-nitroanthraquinone
are not available. However, a general workflow for a carcinogenicity bioassay, based on the

study of the related compound 2-Methyl-1-nitroanthraquinone, is outlined below.[5]

General Carcinogenicity Bioassay Workflow
The following diagram illustrates a typical workflow for a chronic oral carcinogenicity study in

rodents.
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General Workflow for a Chronic Oral Carcinogenicity Bioassay

Pre-study Phase

In-life Phase (e.g., 2 years)

Post-life Phase

Compound Acquisition and Characterization

Dose Range-Finding Studies

Selection of Doses for Chronic Study

Animal Acclimation

Randomization and Group Assignment

Chronic Dosing (e.g., in feed)

Clinical Observations and Body Weight Monitoring

Necropsy

Histopathological Examination of Tissues

Data Analysis and Interpretation

Final Report Generation

Click to download full resolution via product page

Caption: A generalized workflow for a chronic oral carcinogenicity bioassay in rodents.
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Hazard Identification and Safety Precautions
Given the limited specific data for 2-nitroanthraquinone, a precautionary approach to handling

is essential. The following is based on information for related nitroaromatic and anthraquinone

compounds.

Hazard Statements
Based on data for similar compounds, 2-nitroanthraquinone should be considered as

potentially:

Harmful if swallowed.[4]

Causing serious eye irritation.[4]

May cause skin irritation.[4]

May cause respiratory tract irritation.[4]

Suspected of causing cancer.

Precautionary Measures
The following diagram illustrates a logical relationship for handling potentially hazardous

chemical compounds in a research setting.
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Hazard Control and Risk Mitigation Strategy

Hazard Identification
(Assume Carcinogenicity and Toxicity)

Risk Assessment

Engineering Controls
(Fume Hood, Glove Box)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Waste Disposal
(Follow Institutional Guidelines)

Click to download full resolution via product page

Caption: A hierarchical approach to managing the risks associated with handling potentially

hazardous chemicals.

When handling 2-nitroanthraquinone, the following precautions are recommended:

Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood.

[4]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles,

and a lab coat.[4]

Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the work

area. Wash hands thoroughly after handling.[4]
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Spills: In case of a spill, avoid generating dust. Moisten the spilled material with an inert

liquid and collect it in a suitable container for disposal.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion
The available health and safety data for 2-nitroanthraquinone (CAS 605-27-6) is very limited.

While information on related compounds, such as 2-Methyl-1-nitroanthraquinone and the

parent compound anthraquinone, suggests potential for carcinogenicity and other health

hazards, specific quantitative toxicological data and detailed experimental protocols for 2-
nitroanthraquinone are lacking. Therefore, it is imperative that researchers, scientists, and

drug development professionals treat this compound with a high degree of caution,

implementing robust safety protocols and assuming it to be hazardous until more definitive data

becomes available. Further toxicological studies are warranted to fully characterize the health

and safety profile of 2-nitroanthraquinone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Health and Safety Data for 2-Nitroanthraquinone: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1658324#2-nitroanthraquinone-health-and-safety-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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